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Introduction
Cashmeran, with the chemical name 1,2,3,5,6,7-hexahydro-1,1,2,3,3-pentamethyl-4H-inden-4-

one and CAS number 33704-61-9, is a synthetic fragrance ingredient widely used in a variety

of consumer products, including perfumes, cosmetics, and household cleaners.[1][2] Its

characteristic warm, musky, and woody scent has made it a popular component in fragrance

formulations.[2][3] As a result of its widespread use, Cashmeran is released into the

environment primarily through wastewater treatment plant (WWTP) effluents.[1][4] This

technical guide provides an in-depth overview of the environmental fate and degradation of

Cashmeran, compiling available data on its physicochemical properties, biodegradability,

bioaccumulation potential, and photodegradation. Detailed experimental protocols for key

studies and diagrams illustrating its environmental pathways are also presented to support

further research and risk assessment.

Physicochemical Properties
The environmental partitioning and fate of a chemical are largely governed by its

physicochemical properties. Cashmeran is a solid at room temperature with a relatively low

melting point.[2][5] It is characterized by low water solubility and a high octanol-water partition

coefficient (log Kow), indicating its lipophilic nature and a tendency to partition to organic matter

in soil and sediment.[3]
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Table 1: Physicochemical Properties of Cashmeran

Property Value Reference

Molecular Formula C₁₄H₂₂O [3]

Molecular Weight 206.32 g/mol [2]

Physical Form White to off-white solid [3]

Melting Point 27 °C [1][5]

Boiling Point
220-286 °C (decomposition

may occur at 220 °C)
[1][2][5]

Vapour Pressure 1 Pa @ 25 °C [1]

Water Solubility 49.1 mg/L @ 20 °C [1]

Octanol-Water Partition

Coefficient (log Kow)
4.2 @ 20 °C [1][3]

Henry's Law Constant 1.44 Pa·m³/mol [6]

Soil Adsorption Coefficient (log

Koc)
2.3 [1]

Environmental Fate and Degradation
The environmental fate of Cashmeran is influenced by a combination of biotic and abiotic

processes. Due to its physicochemical properties, upon release into the aquatic environment, it

has a tendency to adsorb to suspended solids and sediments.[3]

Biodegradation
Studies on the biodegradability of Cashmeran have consistently shown that it is not readily

biodegradable.[1][3] This persistence suggests that it has the potential to remain in the

environment for extended periods.

Table 2: Biodegradability of Cashmeran
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Test Type Duration Biodegradation Reference

OECD TG 301C

(Modified MITI Test I)
28 days 0% [1][3]

This lack of significant biodegradation in standard tests indicates that microbial degradation in

conventional wastewater treatment plants and the wider environment is likely to be a slow

process.

Bioaccumulation
Cashmeran's high log Kow value suggests a potential for bioaccumulation in aquatic

organisms.[1] However, experimental data from bioconcentration studies indicate a low to

moderate potential for bioaccumulation in fish.

Table 3: Bioaccumulation of Cashmeran

Test Type Species Duration
Bioconcentrati
on Factor
(BCF)

Reference

OECD TG 305
Cyprinus carpio

(Carp)
56 days

157 L/kg (lipid-

normalized)
[3]

The measured BCF is below the threshold for classification as a bioaccumulative substance.[3]

Photodegradation
Photodegradation is a significant abiotic degradation pathway for Cashmeran. In the

atmosphere, it is expected to be rapidly degraded by hydroxyl radicals.[1] Studies have also

shown that Cashmeran can be photodegraded by UV irradiation in aqueous solutions.[7]

Table 4: Photodegradation of Cashmeran
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Compartment Process Half-life Reference

Atmosphere
Photo-oxidation by

hydroxyl radicals
1.2 hours (calculated) [1]

Aquatic Environment UV irradiation
Readily

photodegraded
[7]

Experimental Protocols
OECD Test Guideline 301C: Ready Biodegradability –
Modified MITI Test (I)
This test is designed to assess the ready biodegradability of chemicals by aerobic

microorganisms.[6][8]

Principle: The consumption of oxygen by a microbial inoculum in the presence of the test

substance is measured over a 28-day period.[8] Biodegradation is calculated as the

percentage of the theoretical oxygen demand (ThOD) consumed.

Inoculum: Activated sludge from a wastewater treatment plant treating predominantly

domestic sewage is typically used.[5]

Test Conditions: The test is conducted in the dark at a constant temperature (25 ± 1 °C) in a

closed respirometer.[8] The test substance is the sole source of organic carbon.

Procedure:

A defined volume of mineral medium is inoculated with a small volume of activated sludge.

The test substance is added to the test flasks, and control flasks contain only the inoculum

and mineral medium.

The oxygen consumption is measured continuously or at frequent intervals for 28 days.

The percentage biodegradation is calculated by comparing the oxygen consumed by the

test substance (corrected for the blank) with its ThOD.
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Pass Level: A substance is considered readily biodegradable if it reaches 60% of its ThOD

within a 10-day window during the 28-day test period.[6]

OECD Test Guideline 305: Bioconcentration in Fish
This guideline describes a procedure to determine the bioconcentration of a chemical in fish.[9]

[10]

Principle: Fish are exposed to the test substance in water under flow-through or semi-static

conditions for a defined period (uptake phase), followed by a period in clean water

(depuration phase).[11] The concentration of the test substance in the fish tissue is

measured at intervals during both phases.

Test Species: A variety of fish species can be used, with carp (Cyprinus carpio) being a

common choice.[3]

Test Conditions: The test is conducted at a constant temperature with controlled water quality

parameters (e.g., pH, dissolved oxygen).[11]

Procedure:

Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test

substance in the water for a period of up to 28 days.[1] Water and fish samples are taken

at regular intervals for analysis.

Depuration Phase: After the uptake phase, the remaining fish are transferred to clean

water and monitored for a period to determine the rate of elimination of the substance.

Fish samples are taken at intervals.

Data Analysis: The bioconcentration factor (BCF) is calculated as the ratio of the

concentration of the test substance in the fish (Cf) to its concentration in the water (Cw) at

steady-state. A kinetic BCF can also be calculated from the uptake and depuration rate

constants.

Environmental Fate and Risk Assessment Workflow
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The following diagrams illustrate the environmental fate pathway of Cashmeran and a typical

workflow for its environmental risk assessment.

Source Release Treatment

Environmental Compartments

Degradation & Partitioning

Consumer Products WastewaterUse & Disposal Wastewater Treatment Plant (WWTP)

Aquatic
Environment

Effluent Discharge

Soil

Biosolids Application

Sediment
Partitioning

Atmosphere

Volatilization

Biodegradation

Photodegradation

Adsorption

Bioaccumulation

Uptake by Biota

Volatilization

Click to download full resolution via product page

Caption: Environmental fate pathway of Cashmeran.
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Caption: Environmental risk assessment workflow.

Conclusion
The available scientific data indicate that Cashmeran is persistent in the environment, with low

rates of biodegradation.[1][3] While its potential for bioaccumulation is considered low to

moderate based on experimental studies, its persistence warrants ongoing monitoring and

research.[3] Photodegradation appears to be a more significant removal pathway, particularly in

the atmosphere.[1][7] The information compiled in this guide, including the detailed

experimental protocols and illustrative diagrams, provides a comprehensive resource for

researchers and professionals involved in the environmental risk assessment of fragrance
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ingredients. Further research should focus on the long-term fate of Cashmeran in various

environmental compartments and the potential for the formation of degradation products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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